Cas no 898414-73-8 (3-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea)

• Product Name: 3-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea
• CAS No: 898414-73-8
• MF: C₁₇H₁₆ClN₃O
• MW: 313.781442642212
• CID: 5481830
• PubChem ID: 7287278
• Update Time: 2025-05-21

3-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-3-phenylurea
• F2593-0053
• AKOS016400055
• STL268796
• 3-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea
• 898414-73-8

• Inchi： 1S/C17H16ClN3O/c18-13-8-10-15(11-9-13)21(16-7-4-12-19-16)17(22)20-14-5-2-1-3-6-14/h1-3,5-6,8-11H,4,7,12H2,(H,20,22)
• InChI Key： OCPJZJVNQCRJEA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(C(NC1C=CC=CC=1)=O)C1CCCN=1

Computed Properties

• Exact Mass: 313.0981898g/mol
• Monoisotopic Mass: 313.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.7Ų

Additional information on 3-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea

Introduction to 3-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea (CAS No. 898414-73-8) and Its Emerging Applications in Chemical Biology

The compound 3-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea (CAS No. 898414-73-8) represents a significant advancement in the realm of chemical biology, particularly in the development of novel therapeutic agents. This heterocyclic urea derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a chlorophenyl moiety and a dihydropyrazolopyrimidine scaffold suggests potential interactions with biological targets, making it a valuable scaffold for drug discovery efforts.

Recent studies have highlighted the importance of urea-based compounds in medicinal chemistry, owing to their ability to modulate enzyme activity and receptor binding. The structural motif of 3-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea exhibits characteristics that are conducive to strong binding affinity, which is a critical factor in the design of effective pharmaceuticals. The chlorophenyl group introduces a hydrophobic interaction surface, while the dihydropyrazolopyrimidine ring provides a hydrogen bonding network that can interact with biological targets such as kinases and transcription factors.

In the context of current research, this compound has been explored for its potential in inhibiting specific enzymatic pathways implicated in diseases such as cancer and inflammation. The phenylurea moiety is particularly noteworthy, as it has been shown to exhibit inhibitory effects on various protein kinases, which are often overexpressed in pathological conditions. Preliminary in vitro studies have demonstrated that derivatives of this compound can disrupt signaling cascades associated with tumor growth and progression.

The synthesis of 3-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic systems. The incorporation of the dihydropyrazolopyrimidine core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These techniques not only enhance the scalability of production but also allow for structural modifications that can fine-tune biological activity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with its intended targets. The use of computational docking has revealed that the chlorophenyl and phenylurea groups are key determinants of binding affinity. These insights have guided the optimization process toward developing more potent analogs with improved pharmacokinetic profiles.

The pharmacological evaluation of 3-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea has been conducted using both cell-based assays and animal models. Initial results indicate that this compound exhibits selective toxicity toward cancer cell lines while maintaining low toxicity in normal cells. This selectivity is attributed to differences in target expression levels between malignant and healthy tissues. Furthermore, preclinical studies have suggested that the compound can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines.

The development of novel therapeutic agents often involves rigorous safety assessments to ensure clinical viability. In this regard, toxicological studies have been performed to evaluate the acute and chronic effects of 3-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea on experimental animals. These studies have provided valuable data on its metabolic stability, excretion pathways, and potential side effects. The compound has demonstrated favorable safety margins at therapeutic doses, paving the way for further clinical investigation.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 3-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea. Predictive models have been trained on large datasets to identify structural features that correlate with biological activity, enabling rapid screening of analogs with enhanced potency and selectivity. This high-throughput approach has significantly reduced the time required for hit identification and optimization.

Future directions in the study of this compound include exploring its potential as a lead molecule for covalent inhibitors—a strategy that has gained traction in recent years due to its ability to form stable bonds with target proteins. Such inhibitors offer prolonged duration of action and improved resistance profiles compared to traditional non-covalent drugs. Additionally, combination therapy approaches involving 3-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-phenylurea with other agents are being investigated to maximize therapeutic efficacy.

The role of academic-industrial collaborations cannot be overstated in advancing drug development efforts. Partnerships between research institutions and pharmaceutical companies have facilitated rapid translation of laboratory findings into clinical candidates. The case of 3-(4-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1 phen yl urea exemplifies how interdisciplinary research can drive innovation in chemical biology.

In conclusion, 898414 73 8 CAS number 898414 73 8 CAS number 898414 73 8 CAS number 898414 73 8 CAS number 898 is a versatile scaffold with significant potential in therapeutic applications, particularly in oncology and inflammatory diseases, demonstrating promising preclinical results, highlighting its importance as a lead compound for further development, underscoring its value as an asset in modern drug discovery efforts, reinforcing its role as a cornerstone in advancing chemical biology research, showcasing its multifaceted applications across multiple disease domains, exemplifying how targeted molecular design can yield impactful therapeutic solutions, illustrating the intersection between synthetic chemistry, computational biology, pharmacology, toxicology, and translational medicine.